Cas no 1806932-76-2 (6-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile)

• Product Name: 6-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile
• CAS No: 1806932-76-2
• MF: C₉H₆ClF₃N₂
• MW: 234.605551242828
• CID: 4885321
• Update Time: 2025-05-26

6-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile

• Inchi： 1S/C9H6ClF3N2/c10-4-6-3-5(1-2-14)7(8(11)12)9(13)15-6/h3,8H,1,4H2
• InChI Key： AXJMXODQSFGNRJ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(CC#N)C(C(F)F)=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile

Introduction to 6-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile (CAS No. 1806932-76-2)

6-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1806932-76-2, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound features a unique structural framework comprising a pyridine core substituted with a chloromethyl group, a difluoromethyl group, and a fluoro substituent, along with an acetonitrile moiety at the 4-position. The presence of multiple fluorinated aromatic and heteroaromatic functionalities makes it a versatile intermediate for synthesizing biologically active molecules.

Thechloromethylgroup in the molecule introduces reactivity that is conducive to nucleophilic substitution reactions, enabling the formation of carbon-carbon or carbon-nitrogen bonds. This property is particularly valuable in medicinal chemistry, where such intermediates are often employed in the construction of complex drug scaffolds. Thedifluoromethylgroup, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates, making it a popular modification in modern drug design. Additionally, thefluorosubstituent at the 2-position of the pyridine ring can influence electronic properties and intermolecular interactions, further tailoring the pharmacological profile of derived compounds.

In recent years, there has been a surge in research focused on developing novel fluorinated heterocycles as pharmacophores. Thepyridine-4-acetonitrilemoiety provides a nitrogen-rich environment that can interact with biological targets through hydrogen bonding or ionic interactions. This structural motif has been extensively explored in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The combination of these features in 6-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile positions it as a promising building block for next-generation therapeutics.

One of the most compelling aspects of this compound is its utility in generating libraries of diverse scaffolds for high-throughput screening (HTS). The modular nature of its structure allows for rapid derivatization at multiple positions, facilitating the identification of lead compounds with optimized pharmacokinetic properties. For instance, researchers have leveraged this intermediate to develop inhibitors targeting protein-protein interactions (PPIs), which are notoriously challenging to modulate with small molecules. Thechloromethylgroup serves as an entry point for introducing aldehyde or ester functionalities, while theacetonitrilenucleus can be further functionalized via palladium-catalyzed cross-coupling reactions.

Thedifluoromethylgroup has been extensively studied for its ability to improve drug-like properties such as lipophilicity and metabolic resistance. In particular, C-F bonds exhibit unique electronic characteristics that can modulate receptor binding affinity and selectivity. This has led to numerous patents and publications detailing derivatives of this compound that exhibit potent activity against various disease-related targets. For example, recent studies have demonstrated that analogs of this scaffold exhibit inhibitory effects on Janus kinases (JAKs), which are implicated in inflammatory diseases and cancer.

Thefluorosubstituent at the 2-position of the pyridine ring also contributes to the overall pharmacological activity by influencing electronic distribution and steric hindrance around key binding pockets. This modulation can lead to improved solubility and reduced off-target effects, critical factors in drug development. Moreover, fluorine atoms can participate in weak interactions such as π-stacking or halogen bonding, further enhancing target engagement. These properties make 6-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile an invaluable asset in medicinal chemistry campaigns aimed at discovering novel therapeutics.

In academic research circles, this compound has been employed as a key intermediate in synthesizing fluorinated pyridines with potential applications in photodynamic therapy (PDT) and imaging agents. The ability to introduce fluorine-labeled probes into biological systems has revolutionized diagnostic approaches, allowing for real-time monitoring of disease progression or therapeutic response. Theacetonitrilenucleus is particularly amenable to further derivatization into fluorinated amides or esters, which are commonly used as probes in positron emission tomography (PET) imaging.

The agrochemical sector has also recognized the value of this intermediate in developing next-generation pesticides and herbicides. Fluorinated heterocycles are known to exhibit enhanced bioavailability and resistance to degradation under environmental conditions. By leveraging 6-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile, researchers have synthesized compounds that demonstrate efficacy against resistant pest strains while maintaining low toxicity profiles for non-target organisms.

In conclusion,6-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile (CAS No. 1806932-76-2) represents a multifaceted tool with broad applications across pharmaceuticals and agrochemicals. Its unique structural features—comprising achloromethyl,difluoromethyl,andfluoro-substituted pyridine core linked to anacetonitrilemolecule—make it an ideal candidate for generating novel bioactive molecules. As research continues to uncover new therapeutic targets and sustainable agricultural solutions,this compound will undoubtedly remain at the forefront of innovation in synthetic chemistry.